Cas no 31795-93-4 ((2S)-1-benzylpyrrolidine-2-carboxylic acid)
(2S)-1-benzylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-(S)-proline
- (S)-1-Benzylpyrrolidine-2-carboxylic acid
- (2S)-1-BENZYL-PYRROLIDINE-2-CARBOXYLIC ACID
- (S)-1-benzyl-pyrrolidine-2-carboxylic acid
- 1-Benzylpyrrolidine-2-carboxylic acid
- Bzl-Pro-OH
- Bz-Pro-OH
- N-BENZYL-L-PROLINE
- (2S)-1-benzylpyrrolidine-2-carboxylic acid
- 1-(Phenylmethyl)-L-proline
- AKOS015839177
- N-benzyl proline
- (S)-1-benzylpyrrolidine-2-carboxylicacid
- SR-01000533856
- N-benzylproline
- Proline, 1-(phenylmethyl)-
- Q-102875
- MFCD00235894
- SR-01000533856-1
- 1-?phenylnethyl)-L-proline
- (S)-1-N-Benzylproline
- TimTec1_002764
- (S)-1-N-(benzyl)-l-proline
- 31795-93-4
- 1-benzyl-l-proline
- A13568
- (s)-1-n-benzyl-proline
- SCHEMBL1819248
- AKOS016002861
- XNROFTAJEGCDCT-NSHDSACASA-N
- CS-0011030
- HMS1541N14
- FS-2275
- (2S)-1-benzyl-pyrrolidin-2-yl carboxylic acid
- 1-benzyl-pyrrolidine-2-carboxylic acid, AldrichCPR
- (2S)-1-BENZYLPYRROLIDIN-2-YLCARBOXYLIC ACID
- NCGC00173771-01
- A13567
- DTXSID20352538
- 1-n-benzyl-proline
- DTXCID40303603
- DB-019301
-
- MDL: MFCD00235894
- Inchi: 1S/C12H15NO2/c14-12(15)11-7-4-8-13(11)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,15)/t11-/m0/s1
- InChI Key: XNROFTAJEGCDCT-NSHDSACASA-N
- SMILES: OC([C@@H]1CCCN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 205.11000
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.205
- Melting Point: 167 ºC
- Boiling Point: 343.1°Cat760mmHg
- Flash Point: 161.3°C
- Refractive Index: 1.587
- PSA: 40.54000
- LogP: 1.67350
(2S)-1-benzylpyrrolidine-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
-
Hazardous Material Identification:
- Storage Condition:Room temperature
(2S)-1-benzylpyrrolidine-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2S)-1-benzylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET508-5g |
(2S)-1-benzylpyrrolidine-2-carboxylic acid |
31795-93-4 | 98% | 5g |
564.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET508-1g |
(2S)-1-benzylpyrrolidine-2-carboxylic acid |
31795-93-4 | 98% | 1g |
167.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ET508-250mg |
(2S)-1-benzylpyrrolidine-2-carboxylic acid |
31795-93-4 | 98% | 250mg |
81CNY | 2021-05-08 | |
| TRC | B288640-1g |
N-Benzyl-(S)-proline |
31795-93-4 | 1g |
$ 127.00 | 2023-04-18 | ||
| TRC | B288640-2g |
N-Benzyl-(S)-proline |
31795-93-4 | 2g |
$ 230.00 | 2023-04-18 | ||
| TRC | B288640-5g |
N-Benzyl-(S)-proline |
31795-93-4 | 5g |
$ 546.00 | 2023-04-18 | ||
| TRC | B288640-10g |
N-Benzyl-(S)-proline |
31795-93-4 | 10g |
$ 1005.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S40740-25g |
N-Benzyl-L-proline |
31795-93-4 | 25g |
¥1566.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S40740-5g |
N-Benzyl-L-proline |
31795-93-4 | 5g |
¥466.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S40740-1g |
N-Benzyl-L-proline |
31795-93-4 | 1g |
¥136.0 | 2021-09-07 |
(2S)-1-benzylpyrrolidine-2-carboxylic acid Suppliers
(2S)-1-benzylpyrrolidine-2-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on (2S)-1-benzylpyrrolidine-2-carboxylic acid
Professional Introduction to (2S)-1-benzylpyrrolidine-2-carboxylic Acid (CAS No. 31795-93-4)
(2S)-1-benzylpyrrolidine-2-carboxylic acid, with the CAS number 31795-93-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The stereochemical configuration at the 2-position, specifically the (S)-configuration, plays a crucial role in determining its pharmacological properties, making it a subject of extensive research and interest.
The< strong>benzyl group attached to the pyrrolidine ring contributes to the overall molecular structure, influencing its solubility, metabolic stability, and interaction with biological targets. Pyrrolidine derivatives are known for their role in various pharmacological frameworks, including central nervous system (CNS) drugs, antiviral agents, and cardiovascular medications. The specific arrangement of atoms in (2S)-1-benzylpyrrolidine-2-carboxylic acid makes it a valuable intermediate in synthesizing more complex molecules with targeted biological activities.
In recent years, there has been a surge in research focused on developing novel drug candidates derived from< strong>pyrrolidine scaffolds. The unique structural features of this class of compounds allow for high specificity in binding to biological receptors, which is essential for achieving therapeutic efficacy while minimizing side effects. (2S)-1-benzylpyrrolidine-2-carboxylic acid has been explored in several preclinical studies as a building block for potential treatments against various diseases.
One of the most promising areas of research involving (2S)-1-benzylpyrrolidine-2-carboxylic acid is its application in the development of< strong>neuropharmacological agents. Pyrrolidine derivatives have shown potential in modulating neurotransmitter systems, which could lead to new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The (S)-configuration at the 2-position is particularly important, as it has been associated with enhanced binding affinity and improved pharmacokinetic profiles in several CNS drug candidates.
Furthermore, (2S)-1-benzylpyrrolidine-2-carboxylic acid has been investigated for its< strong>antiviral properties. Studies have demonstrated that certain pyrrolidine derivatives can inhibit viral replication by targeting essential enzymes or proteins involved in viral metabolism. The benzyl group in this compound may enhance its ability to interact with viral targets, making it a promising candidate for further development into antiviral therapies.
The synthesis of (2S)-1-benzylpyrrolidine-2-carboxylic acid involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic methodologies, such as chiral resolution techniques and enantioselective catalysis, are employed to ensure the correct stereochemical configuration. These synthetic approaches not only highlight the complexity of pharmaceutical chemistry but also underscore the importance of high-purity intermediates like this compound in drug development.
In conclusion, (2S)-1-benzylpyrrolidine-2-carboxylic acid (CAS No. 31795-93-4) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and stereochemical configuration make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and potential benefits of this compound, reinforcing its significance in the field of medicinal chemistry.
31795-93-4 ((2S)-1-benzylpyrrolidine-2-carboxylic acid) Related Products
- 1859-49-0(N-Benzyl-L-isoleucine)
- 18085-40-0(1-Benzylazetidine-2-carboxylic acid)
- 77539-18-5(L-Glutamic acid,N-(phenylmethyl)-)
- 21319-53-9(1-Benzylpiperidine-2-carboxylic acid)
- 78800-52-9(5-phenylpyrrolidine-2-carboxylic acid)
- 433933-93-8(1-(Phenylmethyl)-2,5-pyrrolidinedicarboxylic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)